N-(5-chloro-2,4-dimethoxyphenyl)-4-(6-methylpyridazin-3-yl)piperazine-1-carboxamide

Specification

• CAS No.: 1169980-46-4
• Molecular Formula: C18H22ClN5O3
• Molecular Weight: 391.86
• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-4-(6-methylpyridazin-3-yl)piperazine-1-carboxamide
• Standard InChI: InChI=1S/C18H22ClN5O3/c1-12-4-5-17(22-21-12)23-6-8-24(9-7-23)18(25)20-14-10-13(19)15(26-2)11-16(14)27-3/h4-5,10-11H,6-9H2,1-3H3,(H,20,25)
• Standard InChI Key: UPWRLGMCYLPUTO-UHFFFAOYSA-N
• SMILES: CC1=NN=C(C=C1)N2CCN(CC2)C(=O)NC3=CC(=C(C=C3OC)OC)Cl

Introduction

N-(5-chloro-2,4-dimethoxyphenyl)-4-(6-methylpyridazin-3-yl)piperazine-1-carboxamide is a complex organic compound belonging to the class of piperazine derivatives. It is notable for its potential pharmacological applications, particularly in medicinal chemistry. The compound incorporates a piperazine moiety, which is often associated with various biological activities, including antipsychotic and antidepressant effects.

Synthesis and Chemical Reactions

The synthesis of N-(5-chloro-2,4-dimethoxyphenyl)-4-(6-methylpyridazin-3-yl)piperazine-1-carboxamide typically involves multi-step synthetic pathways. These pathways often include the coupling of different aromatic and heterocyclic components. Key methods involve optimizing reaction conditions such as temperature, solvent choice, and reaction time to achieve high yields.

Biological Activity and Potential Applications

This compound is of interest in medicinal chemistry due to its potential biological activities. While the exact mechanism of action is not fully understood, it may involve interactions with neurotransmitter systems or inhibition of specific enzymes related to disease processes. Piperazine derivatives often modulate dopaminergic or serotonergic pathways, which could explain potential therapeutic effects in neurological disorders.

Potential Applications:

• Neurological Disorders: Given its potential to modulate neurotransmitter pathways, it may have applications in treating conditions like depression or schizophrenia.

• Pharmacological Research: Its unique structure makes it a valuable tool for studying the effects of piperazine derivatives on biological systems.

Research Findings and Future Directions

Research into similar compounds has highlighted the importance of understanding structure-activity relationships to optimize biological efficacy. Further studies are necessary to fully explore the efficacy and safety profiles of N-(5-chloro-2,4-dimethoxyphenyl)-4-(6-methylpyridazin-3-yl)piperazine-1-carboxamide in clinical settings.